Cas no 2138411-77-3 (1H-Pyrazole, 3-(bromomethyl)-1-ethyl-4-methyl-)

• Product Name: 1H-Pyrazole, 3-(bromomethyl)-1-ethyl-4-methyl-
• CAS No: 2138411-77-3
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• CID: 5280069
• Update Time: 2025-06-09

1H-Pyrazole, 3-(bromomethyl)-1-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(bromomethyl)-1-ethyl-4-methyl-

• Inchi： 1S/C7H11BrN2/c1-3-10-5-6(2)7(4-8)9-10/h5H,3-4H2,1-2H3
• InChI Key： NEMUENPNHMWEPW-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C)C(CBr)=N1

Additional information on 1H-Pyrazole, 3-(bromomethyl)-1-ethyl-4-methyl-

1H-Pyrazole, 3-(bromomethyl)-1-ethyl-4-methyl- (CAS No. 2138411-77-3): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

1H-Pyrazole, 3-(bromomethyl)-1-ethyl-4-methyl- (CAS No. 2138411-77-3) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of a bromomethyl group and two alkyl substituents (ethyl and methyl) on the pyrazole ring imparts distinct chemical and biological properties to this molecule.

The synthesis of 1H-Pyrazole, 3-(bromomethyl)-1-ethyl-4-methyl- typically involves a multi-step process. One common approach is the reaction of 1H-pyrazole with an appropriate brominating agent, followed by alkylation with ethyl and methyl halides. This method allows for precise control over the substitution pattern on the pyrazole ring, ensuring high purity and yield of the final product. Recent advancements in synthetic methodologies have further optimized this process, making it more efficient and scalable for industrial applications.

The physical and chemical properties of 1H-Pyrazole, 3-(bromomethyl)-1-ethyl-4-methyl- are crucial for understanding its behavior in various chemical reactions and biological systems. This compound is a white crystalline solid with a melting point of approximately 85°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The bromomethyl group makes it highly reactive towards nucleophilic substitution reactions, which is a key feature for its use in synthetic chemistry.

In terms of its biological activity, 1H-Pyrazole, 3-(bromomethyl)-1-ethyl-4-methyl- has shown promising potential as a lead compound in drug discovery. Pyrazoles are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The bromomethyl group can be used as a handle for further functionalization, allowing researchers to explore a wide range of derivatives with enhanced biological activities. For instance, recent studies have demonstrated that certain derivatives of this compound exhibit potent inhibitory effects against specific enzymes involved in cancer progression.

The versatility of 1H-Pyrazole, 3-(bromomethyl)-1-ethyl-4-methyl- extends beyond its use as a drug candidate. It serves as an important building block in the synthesis of more complex molecules with potential therapeutic applications. For example, it can be used to synthesize compounds with improved pharmacokinetic properties or reduced toxicity profiles. Additionally, the compound's reactivity makes it suitable for click chemistry reactions, which are widely used in the development of bioconjugates and drug delivery systems.

In the context of medicinal chemistry research, 1H-Pyrazole, 3-(bromomethyl)-1-ethyl-4-methyl- has been utilized in high-throughput screening (HTS) campaigns to identify novel inhibitors of specific targets. These targets include enzymes involved in metabolic pathways, signaling cascades, and other critical biological processes. The ability to rapidly synthesize and screen large libraries of pyrazole derivatives has accelerated the discovery of new lead compounds with potential therapeutic value.

The safety profile of 1H-Pyrazole, 3-(bromomethyl)-1-ethyl-4-methyl- is an important consideration for its use in pharmaceutical research. While pyrazoles are generally considered safe at low concentrations, proper handling and storage precautions should be followed to minimize any potential risks. Toxicological studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity.

In conclusion, 1H-Pyrazole, 3-(bromomethyl)-1-ethyl-4-methyl- (CAS No. 2138411-77-3) is a valuable compound with a wide range of applications in medicinal chemistry. Its unique structural features and reactivity make it an attractive starting material for the synthesis of biologically active molecules. Ongoing research continues to uncover new possibilities for its use in drug discovery and development, highlighting its importance as a key player in modern pharmaceutical science.